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Compound of Interest

Compound Name: 3-Chloro-2-fluoroaniline

Cat. No.: B1295074

For immediate reference, this guide provides critical safety protocols, personal protective
equipment (PPE) requirements, and procedures for the handling and disposal of 3-Chloro-2-
fluoroaniline. This information is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

3-Chloro-2-fluoroaniline is a hazardous chemical that poses several risks.[1] It is harmful if
swallowed, comes into contact with the skin, or is inhaled.[1] It is also known to cause skin
irritation and serious eye irritation, and may cause respiratory irritation.[1]

Quantitative Data Summary:
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Property Value Source
Molecular Formula C6H5CIFN [2]
Molecular Weight 145.56 g/mol [2]
Boiling Point 214 °C

Density 1.324 g/mL at 25 °C

Flash Point 110 °C (closed cup)

CAS Number 2106-04-9 [1112]

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/75014
https://pubchem.ncbi.nlm.nih.gov/compound/75014
https://www.fishersci.com/store/msds?partNumber=AAH5114406&productDescription=3-CHLORO-2-FLROANILINE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/75014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield (8-inch
minimum).[3] Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[4]

To prevent contact with eyes,
which can cause serious eye
damage.[2][5]

Hand Protection

Wear suitable chemical-
resistant gloves.[6] Gloves

must be inspected prior to use.

[3]

To avoid skin contact, as the
substance is harmful and

causes skin irritation.[1][5]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure.[4] Alab coat is

mandatory.

To protect against accidental

splashes and skin contact.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
[4] A type ABEK (EN14387)
respirator filter is

recommended.

To prevent inhalation of
harmful vapors or mists, which
can cause respiratory irritation.

[1]

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[6][7]

e Ensure eyewash stations and safety showers are close to the workstation.[1][4]

Handling Procedures:
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o Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for
any signs of degradation.[3]

» Dispensing: Avoid creating mists or vapors.[1] Handle in a way that prevents contact with
skin and eyes.[1]

e General Hygiene: Do not eat, drink, or smoke when using this product.[1][5] Wash hands
thoroughly after handling.[1][5] Contaminated clothing should be removed and washed
before reuse.[5]

Storage:
» Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, acid chlorides, and chloroformates.[1][4]

Emergency Procedures

 In case of skin contact: Immediately wash off with plenty of soap and water.[S] Remove
contaminated clothing.[5] If skin irritation occurs, seek medical attention.[5]

 In case of eye contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do.[5] Continue rinsing and seek immediate medical attention.

[5]18]

 If inhaled: Move the person to fresh air and keep them comfortable for breathing.[5][8] Seek
medical attention if you feel unwell.[5]

« If swallowed: Rinse mouth with water.[5] Immediately call a poison center or doctor.[8]

 In case of a spill: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.
[1] Collect the absorbed material into a suitable, closed container for disposal.[1] Prevent the
product from entering drains.[5]

Disposal Plan

» Dispose of the chemical and its container as hazardous waste.[6]
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» Disposal must be entrusted to a licensed waste disposal company and be in accordance with

local, regional, and national regulations.[5][6][7]

» Do not empty into drains.[6] Contaminated packaging should be handled in the same way as

the substance itself.[6]
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Preparation

Don appropriate PPE:

- Safety goggles/face shield
- Chemical-resistant gloves
- Lab coat
- Respirator (if needed)

'

Work in a chemical fume hood

'

Ensure access to eyewash station
and safety shower

Proceed to handling

Hangling
Y

Dispense chemical carefully,
avoiding splashes and vapors

'

No eating, drinking, or smoking

After handling

Post-Handling
Y

Wash hands thoroughly

'

Decontaminate work area

l

Store in a cool, dry,
well-ventilated area

For waste materials

Disgosal

Collect waste in a labeled,
sealed container

l

Dispose of as hazardous waste
via a licensed company

Click to download full resolution via product page

Caption: Workflow for Handling 3-Chloro-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Chloro-2-
fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295074#personal-protective-equipment-for-
handling-3-chloro-2-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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